Cas no 2228404-06-4 (methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate)

• Product Name: methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate
• CAS No: 2228404-06-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5926185
• PubChem ID: 165825735
• Update Time: 2025-05-24

methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate
• 2228404-06-4
• EN300-1754468
• methyl 3-{1-[(aminooxy)methyl]cyclopropyl}benzoate

• Inchi： 1S/C12H15NO3/c1-15-11(14)9-3-2-4-10(7-9)12(5-6-12)8-16-13/h2-4,7H,5-6,8,13H2,1H3
• InChI Key： QHEGYGOCYSQWSZ-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC=C(C(=O)OC)C=2)CC1)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate

Methyl 3-{1-(Aminooxy)methylcyclopropyl}benzoate: A Comprehensive Overview

Methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate, with the CAS number 2228404-06-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoate group attached to a cyclopropane ring, which is further substituted with an aminooxy group. This combination of functional groups makes it a versatile compound with promising biological activity.

The benzoate moiety in methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate plays a crucial role in its chemical properties. Benzoates are known for their ability to form esters, which are widely used in pharmaceuticals and agrochemicals. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance reactivity and make it more susceptible to certain types of chemical transformations. This property is particularly valuable in organic synthesis, where strained rings are often exploited to create complex molecular architectures.

Recent studies have highlighted the potential of methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate as a precursor for the development of novel therapeutic agents. The aminooxy group, which is attached to the cyclopropane ring, is known to participate in various biochemical reactions. For instance, it can act as a nucleophile in substitution reactions, making it a valuable component in the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs, where its ability to modulate cellular pathways has shown promising results.

The synthesis of methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate involves a series of carefully controlled reactions. The process typically begins with the preparation of the cyclopropane derivative, followed by the introduction of the benzoate group through esterification. The final step involves the addition of the aminooxy group, which requires precise conditions to ensure optimal yields and purity. This multi-step synthesis underscores the importance of meticulous planning and execution in organic chemistry.

In terms of applications, methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate has shown potential in several areas. Its ability to interact with biological systems makes it a candidate for drug delivery systems, where it can serve as a carrier for therapeutic agents. Additionally, its structural versatility allows for modifications that could enhance its bioavailability and efficacy. Recent research has also explored its use in agricultural chemicals, where it exhibits activity against certain pests and pathogens.

The study of methyl 3-{1-(aminooxy)methylcyclopropyl}benzoate continues to evolve as scientists uncover new insights into its properties and applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As advancements in synthetic chemistry and pharmacology continue, this compound is likely to play an increasingly important role in the creation of innovative solutions across various industries.